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Compound of Interest

Compound Name: Einecs 260-048-5

Cat. No.: B15349187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling

Glutaraldehyde (Einecs 260-048-5), a compound widely used as a disinfectant, sterilant, and

tissue fixative. Adherence to these procedural steps is critical for ensuring laboratory safety and

proper disposal.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure to

glutaraldehyde vapors and liquid. A workplace hazard assessment should be conducted to

determine the appropriate PPE for specific tasks.[1][2]
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PPE Category Specifications

Hand Protection

Use gloves made of materials impervious to

glutaraldehyde, such as Butyl rubber, Nitrile

rubber, Polyethylene, or Viton™.[3] Latex gloves

are not recommended for prolonged contact.[1]

[4] Gloves should have long cuffs to protect the

forearms.[1]

Eye and Face Protection

Wear chemical splash goggles.[1][3] When

there is a risk of splashing, a full-face shield

should be used in addition to goggles.[1][4]

Standard surgical masks with eye shields are

not a substitute.[1]

Respiratory Protection

Respiratory protection may be necessary if

ventilation is inadequate to maintain exposure

below acceptable limits. The selection of a

respirator must be based on the potential

airborne concentration and in accordance with

OSHA's Respiratory Protection Standard (29

CFR 1910.134).[1][5] Surgical masks do not

offer protection against glutaraldehyde vapors.

[1]

Protective Clothing

Wear an impervious chemical-protective apron,

lab coat, or coveralls.[1][3] Protective clothing

should be made of materials like polyethylene or

polyvinyl chloride.[3] Impervious boots or shoe

covers should be worn if there is a risk of spills.

[1]

Operational Plans for Safe Handling
Safe work practices are essential to minimize exposure. Only trained personnel should handle

glutaraldehyde.[5]
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Store glutaraldehyde in tightly sealed, properly labeled containers in a cool, well-ventilated,

and secure area.[2][5]

Transport glutaraldehyde in closed containers with tight-fitting lids to prevent spills.[5]

Handling Procedures:

Ventilation: Always handle glutaraldehyde in a well-ventilated area, preferably within a

functioning laboratory fume hood.[4][5] An air exchange rate of at least 10 air changes per

hour is recommended for rooms where it is used.[4]

Pouring and Mixing: When transferring or pouring, do so carefully to minimize splashing.[5]

Use safety nozzles with flexible spouts and shut-off valves where possible.[5]

Container Management: Keep containers and soaking basins covered with tight-fitting lids as

much as possible.[5]

Emergency Eyewash and Shower: Ensure that emergency eyewash stations and safety

showers are readily accessible (within 10 seconds travel time or 100 feet) in the immediate

work area.[4]

Disposal Plan
Proper disposal of glutaraldehyde waste is crucial to protect the environment and public health.

Spill Cleanup:

Evacuate and restrict access to the spill area.

Wear appropriate PPE, including respiratory protection, for the cleanup.[1]

Use absorbent materials, such as sand or diatomaceous earth, to contain the spill.[6]

Collect the absorbed material into a labeled, lidded waste container.[1]

Thoroughly rinse the spill area with water after the absorbent material has been removed.[4]

Waste Disposal:
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Spent glutaraldehyde solutions are considered hazardous waste.[7]

Neutralization: Before disposal, glutaraldehyde solutions may need to be neutralized.

Glycine-based neutralizers are a common and effective method.[7][8] Sodium bisulfate can

also be used but may create other toxic compounds.[7]

Regulatory Compliance: Always dispose of glutaraldehyde in accordance with local, state,

and federal regulations.[8] Contact your local Publicly Owned Treatment Works (POTW) to

determine if neutralized solutions can be discharged into the sanitary sewer.[7][8]

Never pour untreated glutaraldehyde down the drain without authorization.[7] Dilution with

water is not a substitute for proper treatment.[7]

Logical Relationship Diagram: Glutaraldehyde
Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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